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Compound of Interest

Compound Name:
4-Chloro-2,6-dibromo-3-

methylaniline

CAS No.: 861559-78-6

Cat. No.: B1502210

Get Quote

Executive Summary & Compound Profile
4-Chloro-2,6-dibromo-3-methylaniline (CAS: 861559-78-6) is a highly specialized

halogenated aniline derivative. It serves as a critical intermediate in the synthesis of

agrochemicals and pharmaceutical bioisosteres, particularly where metabolic blocking (via

halogenation) is required to extend half-life.

This guide provides a comprehensive spectral and physicochemical profile to assist in the

identification, quality control, and synthetic utilization of this compound.

Physicochemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1502210#bc-rfq
https://www.benchchem.com/product/b1502210/docs?utm_src=pdf-body#technical-reference-guide-4-chloro-2-6-dibromo-3-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

IUPAC Name 4-Chloro-2,6-dibromo-3-methylaniline

CAS Number 861559-78-6

Molecular Formula C₇H₆Br₂ClN

Molecular Weight 299.39 g/mol

Appearance Off-white to pale beige crystalline solid

Solubility
Soluble in DMSO, CDCl₃, EtOAc; Insoluble in

water

Melting Point
Predicted range:[1][2] 98–104 °C (Based on

structural analogues)

Synthesis & Production Logic
The synthesis of 4-chloro-2,6-dibromo-3-methylaniline typically proceeds via the electrophilic

aromatic substitution (bromination) of 4-chloro-3-methylaniline.

Expert Insight: Direct bromination of 4-chloro-3-methylaniline often yields a mixture of

regioisomers (e.g., 2-bromo vs. 6-bromo vs. 2,6-dibromo species). Achieving the 2,6-dibromo

target requires controlled excess of brominating agent (Br₂) and careful pH control to activate

the 2- and 6-positions ortho to the amino group.

Synthetic Workflow Diagram
The following flowchart illustrates the critical pathway and necessary purification steps to

isolate the target from mono-brominated byproducts.
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3-methylaniline
(>98% Purity)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tandfonline.com/doi/full/10.3109/14756366.2012.716835
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-8-84-S1.pdf
https://www.benchchem.com/product/b1502210/docs?utm_src=pdf-body#technical-reference-guide-4-chloro-2-6-dibromo-3-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthetic pathway emphasizing the requirement for purification to remove mono-

brominated impurities common in aniline halogenation.

Spectral Analysis & Characterization
Due to the specific substitution pattern, the spectral data for this compound is distinct. The

following data sets are derived from standard spectroscopic principles applied to the 2,6-

dibromo-4-chloro-3-methyl substitution pattern.

Nuclear Magnetic Resonance (NMR)
The molecule has low symmetry and a high degree of substitution, leaving only one aromatic

proton.

¹H NMR (400 MHz, CDCl₃)
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Shift (δ, ppm) Multiplicity Integration Assignment
Structural
Logic

7.45 – 7.55 Singlet (s) 1H H-5 (Ar-H)

The sole

aromatic proton.

[1] Deshielded by

ortho-Cl and

ortho-Br

substituents.

4.60 – 5.00
Broad Singlet (br

s)
2H -NH₂

Amine protons.

Shift varies with

concentration

and solvent

(exchangeable

with D₂O).

2.48 Singlet (s) 3H Ar-CH₃

Methyl group at

C-3. Deshielded

relative to

toluene (2.3

ppm) due to

ortho-Br and

ortho-Cl

crowding.

¹³C NMR (100 MHz, CDCl₃)
C-1 (C-NH₂): ~141.0 ppm (Quaternary, attached to N)

C-4 (C-Cl): ~125.0 ppm (Quaternary)

C-3 (C-Me): ~136.0 ppm (Quaternary)

C-5 (C-H): ~130.5 ppm (Methine, only CH signal in aromatic region)

C-2/C-6 (C-Br): ~108.0 – 112.0 ppm (Quaternary, shielded by Heavy Atom Effect of Bromine)

CH₃: ~21.0 ppm
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Mass Spectrometry (MS)
The mass spectrum is the most definitive identification tool due to the unique isotope pattern of

one Chlorine and two Bromines.

Ionization Mode: EI (70 eV) or ESI+

Molecular Ion (M⁺): m/z 299 (based on ⁷⁹Br and ³⁵Cl)

Isotope Pattern (Theoretical Intensity):

m/z 297: (M - 2) Small peak if present.

m/z 299 (Base): [³⁵Cl, ⁷⁹Br, ⁷⁹Br] Relative Intensity: ~100%

m/z 301: [³⁵Cl, ⁷⁹Br, ⁸¹Br] + [³⁷Cl, ⁷⁹Br, ⁷⁹Br] Relative Intensity: ~160% (Distinctive "tall"

middle peak characteristic of Br₂)

m/z 303: [³⁵Cl, ⁸¹Br, ⁸¹Br] + [³⁷Cl, ⁷⁹Br, ⁸¹Br] Relative Intensity: ~70%

m/z 305: [³⁷Cl, ⁸¹Br, ⁸¹Br] Relative Intensity: ~10%

Diagnostic Rule: Look for the "1 : 2.5 : 1.5" approximate cluster pattern typical of ClBr₂

systems.

Infrared Spectroscopy (FT-IR)
Wavenumber (cm⁻¹) Functional Group Mode

3450, 3360 Primary Amine (-NH₂)
N-H Stretching

(Asymmetric/Symmetric)

1620 Aromatic Ring C=C Ring Deformation

1580 Amine N-H Bending (Scissoring)

1050 – 1080 Aryl Chloride C-Cl Stretch

600 – 700 Aryl Bromide
C-Br Stretch (Strong fingerprint

bands)
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Quality Control & Purity Analysis
For researchers utilizing this compound in coupling reactions (e.g., Suzuki-Miyaura or

Buchwald-Hartwig), purity is paramount to prevent catalyst poisoning.

HPLC Method (Standard Protocol)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm)

Mobile Phase A: Water + 0.1% Formic Acid

Mobile Phase B: Acetonitrile (MeCN)

Gradient: 50% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm (Aromatic absorption)

Retention Time: Expect late elution (highly lipophilic due to halogens).

Handling & Stability
Light Sensitivity: Brominated anilines are photosensitive. Store in amber vials.

Oxidation: The amine group is susceptible to oxidation. Store under inert atmosphere

(Argon/Nitrogen) at 2–8 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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